Cas no 1865483-95-9 (2-Butoxypyridine-3,4-diamine)

• Product Name: 2-Butoxypyridine-3,4-diamine
• CAS No: 1865483-95-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6140954
• PubChem ID: 165959804
• Update Time: 2025-06-08

2-Butoxypyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-1295295
• 1865483-95-9
• 2-butoxypyridine-3,4-diamine
• 2-Butoxypyridine-3,4-diamine

• Inchi： 1S/C9H15N3O/c1-2-3-6-13-9-8(11)7(10)4-5-12-9/h4-5H,2-3,6,11H2,1H3,(H2,10,12)
• InChI Key： XQUAIQJKJBGPGP-UHFFFAOYSA-N
• SMILES： O(C1C(=C(C=CN=1)N)N)CCCC

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.2Ų

Additional information on 2-Butoxypyridine-3,4-diamine

Comprehensive Overview of 2-Butoxypyridine-3,4-diamine (CAS No. 1865483-95-9): Properties, Applications, and Industry Insights

2-Butoxypyridine-3,4-diamine (CAS No. 1865483-95-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a diamine-substituted pyridine derivative, this molecule combines the reactivity of an aromatic system with the versatility of amino and alkoxy functional groups. The butoxypyridine scaffold, in particular, has emerged as a valuable building block in drug discovery, with researchers exploring its potential in kinase inhibition and antimicrobial applications.

Recent trends in heterocyclic compound synthesis highlight the growing demand for pyridine-based intermediates like 2-Butoxypyridine-3,4-diamine. Analytical data from search engines reveals increasing queries about "pyridine diamines in drug development" and "alkoxy pyridine derivatives solubility," reflecting the scientific community's interest in this chemical space. The compound's dual amino groups at the 3- and 4-positions enable diverse derivatization pathways, making it particularly valuable for creating molecular libraries in combinatorial chemistry.

From a physicochemical perspective, 2-Butoxypyridine-3,4-diamine typically appears as a light-colored crystalline solid with moderate solubility in polar organic solvents. Its butoxy side chain enhances lipophilicity compared to simpler pyridine diamines, a feature that drug formulators often seek to improve membrane permeability. Stability studies indicate that the compound remains intact under standard storage conditions, though protection from prolonged light exposure is recommended for long-term preservation.

The synthesis of CAS 1865483-95-9 generally involves multi-step organic transformations starting from commercially available pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, addressing the pharmaceutical industry's focus on sustainable manufacturing. Recent patent literature describes innovative catalytic methods for introducing the butoxy group while preserving the sensitive amino functionalities, reflecting ongoing process optimization efforts.

In material science applications, researchers are investigating 2-Butoxypyridine-3,4-diamine as a potential ligand for metal-organic frameworks (MOFs) and coordination polymers. The compound's ability to chelate metal centers through its pyridine nitrogen and amino groups makes it attractive for designing functional materials with tailored porosity and catalytic activity. These developments align with current searches for "organic linkers for MOFs" and "nitrogen-rich building blocks."

Quality control protocols for 2-Butoxypyridine-3,4-diamine typically employ HPLC with UV detection and mass spectrometry, ensuring high purity standards required for research applications. Analytical challenges often center around distinguishing positional isomers and monitoring potential degradation products, topics frequently discussed in chromatography forums. The compound's characteristic NMR fingerprint (particularly the butoxy proton signals between 0.9-1.8 ppm) serves as a key identification marker.

Emerging applications in photovoltaics have brought new attention to pyridine diamine derivatives as electron-transport materials. The conjugated system of 2-Butoxypyridine-3,4-diamine, combined with its electron-donating substituents, shows promise in organic semiconductor research. This aligns with growing industry interest in "non-fullerene acceptors" and "solution-processable organic electronics," as evidenced by search trend analyses.

From a regulatory standpoint, 2-Butoxypyridine-3,4-diamine currently falls under standard laboratory chemical classifications. Safety data sheets recommend standard organic compound handling procedures, with particular attention to potential skin sensitivity. The compound's environmental fate and biodegradation pathways are subjects of ongoing study, responding to increased scrutiny of heterocyclic compounds in ecological systems.

Market analysts note steady growth in demand for functionalized pyridine derivatives, with CAS 1865483-95-9 representing a niche but important segment. Custom synthesis inquiries often focus on isotopic labeling (particularly 13C and 15N versions) for mechanistic studies, reflecting advanced research applications. The compound's price and availability fluctuate based on raw material costs and regional manufacturing capacity.

Future research directions for 2-Butoxypyridine-3,4-diamine likely include exploration of its biological activity profiles and further optimization of synthetic routes. The scientific literature shows increasing cross-disciplinary interest, connecting traditional organic chemistry with cutting-edge materials science and medicinal chemistry applications. As search queries for "multifunctional heterocycles" continue to rise, compounds like 2-Butoxypyridine-3,4-diamine will remain valuable tools in molecular innovation.